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Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator in the insulin and leptin

signaling pathways.[1][2] Its overexpression or increased activity is associated with insulin

resistance, type 2 diabetes, and obesity. Consequently, the inhibition of PTP1B has emerged

as a promising therapeutic strategy for the treatment of these metabolic disorders. Natural

products are a rich source of potential PTP1B inhibitors. Guajadial C, a meroterpenoid isolated

from the leaves of Psidium guajava, belongs to a class of compounds that have demonstrated

significant PTP1B inhibitory activity. These application notes provide a detailed protocol for

evaluating the inhibitory effects of Guajadial C on PTP1B and a summary of the inhibitory

activities of related compounds from the same source.

PTP1B Signaling Pathway and Inhibition
PTP1B primarily exerts its regulatory function by dephosphorylating the insulin receptor (IR)

and insulin receptor substrate (IRS) proteins, as well as Janus kinase 2 (JAK2) in the leptin

signaling cascade. This dephosphorylation attenuates the downstream signaling, leading to

decreased glucose uptake and increased appetite. Inhibition of PTP1B by a molecule like

Guajadial C would block this dephosphorylation, thereby enhancing insulin and leptin

sensitivity.
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Prepare Reagents
(Buffer, PTP1B, pNPP, Guajadial C)

Add Assay Buffer to wells

Add Guajadial C (or DMSO for control)
to respective wells

Add PTP1B enzyme solution
to all wells

Pre-incubate at 37°C for 10 minutes

Initiate reaction by adding pNPP solution

Incubate at 37°C for 30 minutes

Stop reaction by adding 1 M NaOH

Measure absorbance at 405 nm

Calculate % Inhibition and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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